1-Methylbicyclopropyl

Physicochemical characterization Small-ring hydrocarbons Molecular weight
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H12
Molecular Weight 96.17 g/mol
CAS No. 61975-75-5
Cat. No. B14565025
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-Methylbicyclopropyl
CAS61975-75-5
Molecular FormulaC7H12
Molecular Weight96.17 g/mol
Structural Identifiers
SMILESCC1(CC1)C2CC2
InChIInChI=1S/C7H12/c1-7(4-5-7)6-2-3-6/h6H,2-5H2,1H3
InChIKeyVXMROXWXBFKQGY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-Methylbicyclopropyl (CAS 61975-75-5): A Compact C7H12 Cyclopropane Building Block with Differentiated Physicochemical & Application Profiles for Scientific Procurement


1-Methylbicyclopropyl (CAS 61975-75-5), systematically named 1-cyclopropyl-1-methylcyclopropane, is a C7H12 cycloalkane comprising two directly linked cyclopropane rings, with a methyl substituent on the bridging carbon. Unlike simple alkyl-substituted cyclopropanes (e.g., isopropenylcyclopropane or 1-methyl-1-vinylcyclopropane) that rely on a single strained ring or an unsaturated side chain for their properties, 1-methylbicyclopropyl presents two interconnected strained rings whose conformational dynamics and electronic structure are fundamentally altered by the methyl group [1][2]. This structural motif has been historically accessed via Simmons-Smith-type reactions using isoprene, methylene iodide, and a zinc-copper couple [3]. While it remains a relatively niche intermediate, its unique combination of ring strain, steric shielding, and increased lipophilicity distinguishes it from simpler monocyclopropyl analogs for applications demanding specific three-dimensionality and stability.

Compact strained bicyclopropyl core: unique 3D shape and conformational flexibility for structure-based design
Higher boiling point vs. vinyl-type co-products simplifies distillation-based purification and handling
Established synthesis route with analytical QC methods supports procurement of isomer-free material

Why 1-Methylbicyclopropyl Cannot Be Replaced by Generic Cyclopropyl Analogs: Evidence of Divergent Reactivity and Property Landscapes


Despite sharing the same molecular formula (C7H12) with several other hydrocarbons, 1-methylbicyclopropyl cannot be considered interchangeable with common alternatives. Its defining feature—the directly linked bicyclopropyl core—introduces both unique conformational isomerism (gauche/anti equilibrium) and elevated ring strain that fundamentally alter its reactivity, volatility, and lipophilicity compared to open-chain or monocyclic C7H12 isomers [1][2]. Early synthetic studies revealed that this compound forms as a distinct product alongside 1-methyl-1-vinylcyclopropane and isopropenylcyclopropane during the Simmons-Smith reaction, and its physical separation from these co-products is non-trivial, confirming that it occupies a unique property space that generic substitution cannot replicate [3]. Furthermore, where the bicyclopropyl group has been incorporated into bioactive molecules—most notably in the SDHI fungicide sedaxane—patent literature explicitly claims this moiety as one of only three R3 substituents (alongside 1,3-dimethylbutyl and 1,3,3-trimethylbutyl) that confer specific fungicidal performance, indicating a non-obvious structure-activity relationship that would be lost with alternative alkyl or cycloalkyl groups [4].

Attribute 1-Methylbicyclopropyl Generic Cyclopropyl Analogs
Conformational flexibility Gauche/anti equilibrium, alterable by methyl Rigid or planar; no rotameric states
Physical properties Higher BP, distinct logP Lower BP, different partitioning
Patent context (SDHI) Reported among limited active R3 groups Simple alkyl/cycloalkyl may not preserve SAR

Quantified Differentiation of 1-Methylbicyclopropyl Against Closest Analogs: A Procurement-Focused Evidence Guide


Molecular Weight and Density Differentiation: 1-Methylbicyclopropyl vs. Unsubstituted Bicyclopropyl and Isomeric C7H12 Analogs

The addition of a single methyl group to the bicyclopropyl core increases the molecular weight from 82.14 g/mol (bicyclopropyl, CAS 5685-46-1) to 96.17 g/mol for 1-methylbicyclopropyl, a 17.1% mass increase that directly impacts volatility, boiling point, and chromatographic retention behavior. This mass increment is critical for applications where specific molecular weight thresholds must be met, such as in mass spectrometric detection or formulation design [1]. In comparison to the isomeric 1-methyl-1-vinylcyclopropane (also C7H12, MW 96.17 g/mol), 1-methylbicyclopropyl exhibits a substantially higher estimated boiling point (102.9 °C vs. 49.4 °C for 1-methyl-1-vinylcyclopropane ), a difference of +53.5 °C that reflects the absence of a low-boiling vinyl side chain and the enhanced intermolecular interactions of the bicyclopropyl system. The estimated density of 1-methylbicyclopropyl (~0.942 g/cm³ ) is also higher than that of 1-methyl-1-vinylcyclopropane (0.9 ± 0.1 g/cm³ ), consistent with the more compact bicyclopropyl architecture .

MW & BP Shift
Reported
MW +17.1% vs. bicyclopropyl; BP +53.5°C vs. vinyl analog
Supports procurement for purification logistics and analytical differentiation
Estimated BP; experimental verification pending
Physicochemical characterization Small-ring hydrocarbons Molecular weight

Lipophilicity Advantage: Estimated logP of 1-Methylbicyclopropyl vs. Monocyclic C7H12 Alternatives

Lipophilicity is a key determinant of membrane permeability, metabolic stability, and off-target binding in both agrochemical and pharmaceutical development. The bicyclopropyl scaffold (unsubstituted) has an estimated logP of ~2.5 [2]. Introduction of a methyl group on the bridging carbon of 1-methylbicyclopropyl is predicted to further elevate logP by approximately 0.5 units, yielding an estimated logP of ~3.0. This contrasts sharply with 1-methyl-1-vinylcyclopropane, where the planar vinyl group results in a lower estimated logP (~2.2–2.5), and with isopropenylcyclopropane (CAS 4663-22-3), which has an estimated logP of ~2.3. The enhanced lipophilicity of 1-methylbicyclopropyl positions it advantageously for applications requiring improved membrane penetration, such as central nervous system drug discovery or systemic agrochemical delivery [1].

Lipophilicity Shift
Data to verify
Estimated logP ~3.0; +0.5 vs. bicyclopropyl, +0.5–0.8 vs. vinyl analogs
May support membrane partitioning screening for discovery programs
Estimated from class-level prediction; experimental logP not published
Lipophilicity ADME properties logP prediction

Patent-Validated R3 Substituent in Fungicidal Formulations: Bicyclopropyl vs. Branched Alkyl Alternatives in Sedaxane-Type Compositions

In the patent literature for succinate dehydrogenase inhibitor (SDHI) fungicides, the bicyclopropyl group has been specifically claimed as one of only three permissible R3 substituents in a general formula that defines broad-spectrum fungicidal activity. Canadian Patent CA 2681024 (assigned to Syngenta) discloses a composition comprising a compound of Formula (I), where R3 is explicitly limited to bicyclopropyl, 1,3-dimethylbutyl, or 1,3,3-trimethylbutyl [1]. This narrow substituent selection—arising from extensive structure-activity relationship optimization—demonstrates that the bicyclopropyl moiety is not a generic alkyl placeholder but rather a substructure that imparts a specific, non-obvious contribution to fungicidal efficacy. Related commercial SDHI fungicides containing the bicyclopropyl group (e.g., sedaxane, CAS 874967-67-6) have been approved for use in major agricultural markets, validating the industrial relevance of this scaffold [2]. While 1-methylbicyclopropyl itself differs from the specific N-aryl bicyclopropyl carboxamide in sedaxane, it represents the closest commercially available building block for accessing this privileged chemotype.

Patent R3 Scope
Class-level
Only 3 R3 groups patentably effective; bicyclopropyl selected over numerous alkyl/cycloalkyl
Patent context supports non-generic substituent; substitution may not preserve reported SAR
Specific activity data not disclosed in patent abstract
Agrochemical intermediates Fungicide development Patent SAR

Conformational Isomerism as a Differentiation Axis: 1-Methylbicyclopropyl vs. Planar or Monocyclic Analogs

Early spectroscopic investigations established that the bicyclopropyl system exists as an equilibrium mixture of gauche and anti conformers, with the energy difference between these rotamers being approximately 0.5 kcal/mol in favor of the gauche form for the parent bicyclopropyl [1][2]. This conformational flexibility is unique to the directly linked bicyclopropyl architecture—it has no counterpart in monocyclic cyclopropanes or in vinyl-substituted analogs such as 1-methyl-1-vinylcyclopropane, where the vinyl group adopts a preferred planar orientation. The introduction of a methyl substituent at the bridging position of 1-methylbicyclopropyl alters this gauche/anti equilibrium by introducing additional steric interactions, which in turn affects the overall three-dimensional shape, dipole moment, and intermolecular interactions of the molecule. NMR studies on structurally analogous bicyclopropyl derivatives have confirmed that substituents at the bridge position significantly perturb the conformational distribution [3]. This conformational control is a scientifically meaningful point of differentiation for applications—such as liquid crystal design or conformationally constrained drug candidates—where precise spatial orientation of functional groups is critical.

Conformational Isomerism
Class-level
Gauche/anti equilibrium (~0.5 kcal/mol in parent); methyl perturbs population
Conformational flexibility provides unique design parameter vs. rigid analogs
Direct experimental ΔG not published for 1-methylbicyclopropyl
Conformational analysis Rotational isomerism NMR spectroscopy

Liquid Crystalline Phase Modulation: Bicyclopropyl- vs. Alkyl-Substituted Mesogens

In a study of liquid crystalline compounds containing 2-cyclopropylcyclopropyl (bicyclopropyl) moieties in their side chains, Miyazawa et al. (2002) demonstrated that the incorporation of bicyclopropyl groups systematically shifted phase transition temperatures to lower temperature regions compared to compounds with simple alkyl side chains [1]. Specifically, the bicyclopropyl-containing mesogens exhibited SmA and SmB mesophases as well as nematic (N) phases at lower temperatures than their alkyl-chain counterparts. This thermal behavior is directly relevant to the design of room-temperature liquid crystal mixtures for display applications, where lower phase transition temperatures are desirable. While the study examined 2-cyclopropylcyclopropyl rather than 1-methylbicyclopropyl specifically, the class-level finding—that bicyclopropyl incorporation alters phase behavior in a manner distinct from simple alkyl chains—supports the selection of 1-methylbicyclopropyl as a building block for liquid crystalline material development.

Liquid Crystal Phase Shift
Class-level
Systematic shift to lower phase transition temperatures vs. alkyl chains
May support room-temperature liquid crystal mixture design
Based on bicyclopropyl mesogens; not directly tested on 1-methylbicyclopropyl
Liquid crystals Phase transition temperature Materials chemistry

Synthetic Accessibility and Chromatographic Differentiation from Co-Produced Isomers

The Simmons-Smith reaction of isoprene with methylene iodide and a zinc-copper couple produces a three-component mixture: 1-methyl-1-vinylcyclopropane, isopropenylcyclopropane, and 1-methylbicyclopropyl [1]. The formation of 1-methylbicyclopropyl as a distinct product—rather than simply the mono-cyclopropanated 1-methyl-1-vinylcyclopropane—demonstrates that the second cyclopropanation occurs competitively under the reaction conditions. This synthetic outcome contrasts with the reaction of simpler dienes, where bis-cyclopropanation is typically less favored. The Kovats retention index for structurally related bicyclopropyl compounds has been established [2], providing a chromatographic basis for distinguishing 1-methylbicyclopropyl from its co-produced isomers. For procurement purposes, this synthetic pathway and the associated analytical differentiation are material: suppliers must demonstrate that their 1-methylbicyclopropyl is free from contamination by these co-produced isomers, and the established gas chromatographic methods provide the quality control framework for verifying this purity.

Synthetic QC
Reported
Simmons-Smith co-product mixture; requires GC purity verification
QC specification should include isomer content to ensure authentic material
Kovats retention index available for chromatographic benchmarking
Synthetic methodology Simmons-Smith reaction Chromatographic separation

Optimal Procurement and Application Scenarios for 1-Methylbicyclopropyl Based on Quantified Differentiation Evidence


Agrochemical Lead Optimization: Synthesis of Bicyclopropyl-Containing SDHI Fungicide Analogs

1-Methylbicyclopropyl serves as the most direct commercially available precursor for constructing the bicyclopropyl-aryl carboxamide scaffold found in patented SDHI fungicides such as sedaxane. Patent CA 2681024 explicitly claims bicyclopropyl as one of only three active R3 substituents, and researchers engaged in agrochemical lead optimization programs targeting succinate dehydrogenase can use 1-methylbicyclopropyl as a key building block to generate novel analogs within this privileged chemical space [1]. The enhanced lipophilicity (estimated logP ~3.0) and distinct conformational profile of the methyl-substituted bicyclopropyl core may offer differentiated pharmacokinetic and target-binding properties compared to the unsubstituted bicyclopropyl or branched alkyl variants [2].

Liquid Crystal Materials Development: Tuning Phase Transition Temperatures via Bicyclopropyl Incorporation

Miyazawa et al. (2002) demonstrated that incorporating bicyclopropyl moieties into liquid crystalline side chains systematically lowers phase transition temperatures relative to simple alkyl chains, enabling access to SmA, SmB, and nematic mesophases at more practical operating temperatures [3]. Researchers developing room-temperature liquid crystal mixtures for display or sensor applications can procure 1-methylbicyclopropyl as a building block to introduce this specific thermal modulation effect into new mesogenic compounds, with the methyl substituent providing an additional handle for fine-tuning the phase behavior.

Conformational Probe Design in Medicinal Chemistry: Exploiting Bicyclopropyl Rotameric Flexibility

The gauche/anti conformational equilibrium of the bicyclopropyl system (~0.5 kcal/mol energy difference in the parent bicyclopropyl [4]) provides medicinal chemists with a unique stereodynamic element that is absent in planar or monocyclic scaffolds. 1-Methylbicyclopropyl can be incorporated into drug candidates where controlled conformational flexibility is hypothesized to enhance target binding or selectivity. The bridgehead methyl group is predicted to perturb the conformer population ratio, offering a tunable parameter for structure-activity relationship exploration. NMR spectroscopic methods established for bicyclopropyl derivatives [5] provide the analytical framework for characterizing these conformational effects.

Synthetic Methodology Development: Advancing Bis-Cyclopropanation Chemistry

The historical Simmons-Smith synthesis of 1-methylbicyclopropyl from isoprene [6] represents an early example of competitive bis-cyclopropanation of a conjugated diene. Researchers developing new cyclopropanation methodologies—particularly those employing modern catalytic systems (e.g., Rh, Co, or Fe catalysis)—can use 1-methylbicyclopropyl as a reference compound for benchmarking selectivity and yield improvements. The established Kovats retention index for bicyclopropyl compounds [7] provides a gas chromatographic standard for quantifying product distributions in these methodology studies.

Application
Selection Property
Validation Focus
Agrochemical lead optimization (SDHI analogs)
Bicyclopropyl core alignment with reported patent R3 substituent scope
SDHI fungicidal activity endpoint evaluation in model systems
Liquid crystal materials development
Phase-transition temperature modulation via bicyclopropyl incorporation
Mesophase characterization (SmA, SmB, N) by DSC and POM
Conformational probe design (medicinal chemistry)
Gauche/anti rotameric equilibrium for stereodynamic SAR
Conformer population analysis by VT NMR spectroscopy
Synthetic methodology development
Bis-cyclopropanation reaction as benchmark for new catalytic systems
Yield and selectivity benchmarking by GC against established Kovats index
Quote Request

Request a Quote for 1-Methylbicyclopropyl

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.